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Compound of Interest

Compound Name: Iron(II) Trifluoromethanesulfonate

Cat. No.: B2506139 Get Quote

A Comparative Guide to Iron(II) and Iron(III) Trifluoromethanesulfonate for Researchers and

Drug Development Professionals

Iron(II) and Iron(III) trifluoromethanesulfonates, commonly known as ferrous triflate and ferric

triflate respectively, are versatile and powerful Lewis acid catalysts employed in a wide array of

organic transformations. Their unique properties, including high catalytic activity, stability, and,

in some cases, water tolerance, make them valuable reagents in academic research and the

pharmaceutical industry. This guide provides a detailed comparison of their physicochemical

properties, catalytic applications with supporting experimental data, and safety profiles to aid

researchers in selecting the optimal catalyst for their specific synthetic needs.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of these catalysts is crucial for

their effective application. The key differences in their oxidation state, molecular weight, and

physical characteristics are summarized below.
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Property
Iron(II)
Trifluoromethanesulfonate

Iron(III)
Trifluoromethanesulfonate

Chemical Formula C₂F₆FeO₆S₂ C₃F₉FeO₉S₃

Molecular Weight 353.98 g/mol 503.05 g/mol

Appearance
Off-white to brown solid

powder.[1]
White to light yellow powder.[2]

Melting Point >300 °C 183 °C[3]

Solubility
Soluble in water, alcohols,

ethers, and chloride solutions.

Soluble in water, methanol,

and acetonitrile.[4][5]

Stability
Sensitive to humidity and

oxygen; hygroscopic.[6]
Moisture sensitive.[2]

CAS Number 59163-91-6 63295-48-7

Catalytic Applications and Performance
Both iron(II) and iron(III) triflates are recognized for their strong Lewis acidity, which is central to

their catalytic activity.[7] However, the difference in the oxidation state of the iron center leads

to distinct catalytic behaviors and applications.

Iron(III) Trifluoromethanesulfonate (Ferric Triflate): A Potent Lewis Acid

Iron(III) triflate is a highly effective and versatile Lewis acid catalyst.[2] Its applications are

extensive, particularly in reactions involving the activation of carbonyl compounds and in

electrophilic aromatic substitutions.

Key Applications of Iron(III) Triflate:

Friedel-Crafts Reactions: It is an efficient catalyst for both Friedel-Crafts acylation and

alkylation, which are fundamental C-C bond-forming reactions in organic synthesis.[8][9]

Synthesis of β-enamino Ketones and Esters: Ferric triflate is utilized in the synthesis of a

variety of β-enamino ketones and esters.[2][4][5]
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Polymer Synthesis: It acts as an oxidant in the synthesis of conductive polymers like

poly(3,4-ethylenedioxythiophene) (PEDOT).[2]

Glycosylation Reactions: It is used as a catalyst in the synthesis of 2,3-unsaturated-O-

glycosides.[10]

Iron(II) Trifluoromethanesulfonate (Ferrous Triflate): A Versatile Catalyst for Cross-Coupling

and Amination

Iron(II) triflate is a valuable catalyst in a range of organic transformations, including cross-

coupling reactions and aminations.[1] Its resistance to reduction compared to other iron(II)

halides makes it particularly useful in certain cross-coupling reactions.[11]

Key Applications of Iron(II) Triflate:

Cross-Coupling Reactions: It catalyzes the cross-coupling of Grignard reagents with aryl

chlorides and tosylates.[12]

Hydrosilylation and Hydroboration: It is an effective catalyst for the hydrosilylation and

hydroboration of alkenes and alkynes.[6]

Imination of Sulfoxides: Iron(II) triflate is a highly efficient catalyst for the imination of a

variety of sulfoxides to produce sulfoximines.[13]

Intramolecular C-H Amination: It is used to catalyze the synthesis of indoles through

intramolecular C-H amination.[14]

Experimental Protocols
Detailed experimental procedures are essential for the successful application of these

catalysts. Below are representative protocols for reactions catalyzed by Iron(III) and Iron(II)

triflate.

Protocol 1: Iron(III) Triflate-Catalyzed Synthesis of
Abiraterone Acetate
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This protocol details the use of Iron(III) trifluoromethanesulfonate as a catalyst for the

acetylation of abiraterone.[15]

Materials:

Abiraterone (1.0 g, 2.8 mmol)

Isopropyl acetate (10 mL)

Iron(III) trifluoromethanesulfonate (287 mg, 0.572 mmol)

Ethyl acetate

Saturated sodium sulfite solution

Anhydrous sodium sulfate

Ethanol

Procedure:

To a solution of abiraterone in isopropyl acetate, add Iron(III) trifluoromethanesulfonate.

Reflux the reaction mixture for 10 hours.

After cooling, extract the reaction mixture with ethyl acetate.

Wash the organic phase with water and saturated sodium sulfite solution.

Dry the organic phase over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure.

Recrystallize the crude product from ethanol to obtain abiraterone acetate.

Expected Yield: 86%[15]
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Protocol 2: Iron(II) Triflate-Catalyzed Imination of Methyl
Phenyl Sulfoxide
This protocol describes the use of Iron(II) trifluoromethanesulfonate for the synthesis of a

sulfoximine.[13]

Materials:

Methyl phenyl sulfoxide (1 equivalent)

Iron(II) trifluoromethanesulfonate (2.5 mol %)

Iminoiodinane (PhI=NNs) (1.3 equivalents)

Molecular sieves 4 Å

Acetonitrile (0.1 M)

Procedure:

To a mixture of methyl phenyl sulfoxide and molecular sieves 4 Å in acetonitrile, add Iron(II)
trifluoromethanesulfonate.

Add the iminoiodinane to the reaction mixture.

Stir the reaction at room temperature.

Upon completion, the product can be isolated and purified by column chromatography.

Expected Yield: 98%[13]

Visualizing Reaction Pathways and Workflows
Diagrams created using Graphviz (DOT language) are provided below to illustrate a typical

experimental workflow and a reaction pathway.
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Caption: General experimental workflow for iron triflate-catalyzed reactions.
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Caption: Simplified pathway for Friedel-Crafts acylation catalyzed by Fe(OTf)₃.

Safety and Handling
Proper handling and awareness of the safety hazards associated with these reagents are

paramount.

Iron(III) Trifluoromethanesulfonate:

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.

[16][17][18]

Precautions: Wear protective gloves, clothing, and eye/face protection. Use in a well-

ventilated area. Avoid breathing dust.[16]

Iron(II) Trifluoromethanesulfonate:

Hazards: Causes severe skin burns and eye damage.[19][20]

Precautions: Wear protective gloves, clothing, and eye/face protection. Do not breathe dust.

In case of contact, rinse immediately and seek medical advice.[19][20]

In general, both compounds are moisture-sensitive and should be stored in a dry, well-

ventilated place under an inert atmosphere.[1] It is important to note that the toxicological

properties of these specific iron salts have not been exhaustively investigated, but general

principles of iron toxicity should be considered, especially in cases of ingestion.[21]
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Both Iron(II) and Iron(III) trifluoromethanesulfonate are highly valuable catalysts in organic

synthesis. The choice between them depends on the specific transformation required. Iron(III)

triflate is a powerful Lewis acid, ideal for reactions like Friedel-Crafts acylation and those

involving carbonyl activation. Iron(II) triflate, on the other hand, shows excellent efficacy in

cross-coupling and amination reactions. By understanding their distinct properties and catalytic

activities, researchers can leverage these iron triflates to develop efficient and novel synthetic

methodologies in their research and drug development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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